Cas no 10305-39-2 (1,2-propanediol, 3-(heptyloxy)-)

• Product Name: 1,2-propanediol, 3-(heptyloxy)-
• CAS No: 10305-39-2
• MF: C₁₀H₂₂O₃
• MW: 190.279883861542
• CID: 893383
• PubChem ID: 10313465
• Update Time: 2025-11-05

1,2-propanediol, 3-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-propanediol, 3-(heptyloxy)-
• 3-heptoxypropane-1,2-diol
• 1-heptyl glyceryl ether
• 3-(heptyloxy)-1,2-propanediol
• 3-heptoxy-1,2-propanediol
• 3-heptyloxy-1,2-propanediol
• 3-heptyloxypropane-1,2-diol
• 3-heptyloxy-propane-1,2-diol
• CTK0G7261
• glycerol 1-heptyl ether
• 3-(HEPTYLOXY)PROPANE-1,2-DIOL
• 10305-39-2
• G66216
• SCHEMBL115555
• DTXSID40438000

• Inchi： 1S/C10H22O3/c1-2-3-4-5-6-7-13-9-10(12)8-11/h10-12H,2-9H2,1H3
• InChI Key： LUCBXPCLWJFUFS-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)CCCCCCC

Computed Properties

• Exact Mass: 190.15696
• Monoisotopic Mass: 190.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69

Additional information on 1,2-propanediol, 3-(heptyloxy)-

Compound CAS No. 10305-39-2: 1,2-Propanediol, 3-(Heptyloxy)-

1,2-Propanediol, 3-(Heptyloxy)- (CAS No. 10305-39-2) is a versatile organic compound with significant applications in various industries. This compound is a derivative of propane-1,2-diol, also known as propylene glycol, where the hydroxyl group at position 3 is substituted with a heptyloxy group. The structure of this compound can be represented as HOCH₂CH(OHeptyl)CH₂OH, where the heptyl group adds a longer alkyl chain to the molecule.

The synthesis of 1,2-propanediol, 3-(heptyloxy)- involves several methods, including nucleophilic substitution and esterification reactions. Recent advancements in organic synthesis have enabled more efficient and environmentally friendly production processes for this compound. For instance, researchers have explored the use of biocatalysts and green solvents to reduce the environmental footprint of its manufacturing.

One of the key areas where 1,2-propanediol, 3-(heptyloxy)- has gained prominence is in the formulation of personal care products. Its ability to act as a humectant and emulsifier makes it ideal for use in lotions, creams, and shampoos. The compound's longer alkyl chain provides enhanced moisturizing properties and improves the stability of emulsions in cosmetic formulations.

In addition to its role in cosmetics, 1,2-propanediol, 3-(heptyloxy)- has also found applications in pharmaceuticals and food additives. Its solubility properties make it suitable for dissolving both hydrophilic and lipophilic compounds, which is advantageous in drug delivery systems. Recent studies have highlighted its potential as a carrier for poorly water-soluble drugs, enhancing their bioavailability.

The physical properties of 1,2-propanediol, 3-(heptyloxy)- are influenced by its molecular structure. It has a melting point of approximately -6°C and a boiling point around 185°C under standard conditions. The compound is miscible with water and has moderate viscosity at room temperature.

From an environmental perspective, 1,2-propanediol, 3-(heptyloxy)- has been studied for its biodegradability and toxicity profile. Research indicates that it undergoes rapid biodegradation under aerobic conditions and exhibits low toxicity to aquatic organisms when used within recommended concentrations.

In conclusion,1,2-propanediol, 3-(heptyloxy)- (CAS No. 10305-39-2) is a multifaceted compound with diverse applications across various industries due to its unique chemical properties and functional groups.